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Compound of Interest

Compound Name: Basic Red 51

CAS No.: 77061-58-6

Cat. No.: B1206981

Get Quote

Executive Summary
Basic Red 51 (BR51) is a cationic azo dye traditionally utilized in the textile and cosmetic

industries.[1] However, its lipophilic cationic structure (imidazolium core) allows it to function as

a potentiometric mitochondrial probe in cultured cells. Like Rhodamine 123 and JC-1, BR51

accumulates in the mitochondrial matrix driven by the mitochondrial membrane potential (

).

Critical Application Warning: Unlike purpose-built mitochondrial stains (e.g., MitoTracker™),

Basic Red 51 exhibits significant cytotoxicity at micromolar concentrations (EC50

13 µg/mL in keratinocytes).[2] This protocol provides a strictly optimized low-concentration
method to utilize BR51 for live-cell imaging while minimizing apoptotic induction.[2]
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Property Specification

Chemical Name
2-[[4-(dimethylamino)phenyl]azo]-1,3-dimethyl-

1H-imidazolium chloride

CAS Number 12270-25-6

Molecular Weight 279.77 g/mol

Class Cationic Azo Dye / Imidazolium Salt

Solubility Soluble in Water, Ethanol, Methanol

Excitation Max (

)
520 – 540 nm (Green excitation)

Emission Max (

)
570 – 610 nm (Red/Orange emission)

Staining Mechanism
Nernstian accumulation (Membrane Potential

Dependent)

Mechanism of Action
Basic Red 51 acts as a delocalized lipophilic cation (DLC). The positive charge on the

imidazolium ring allows the molecule to permeate the plasma membrane and accumulate

within the negatively charged mitochondrial matrix according to the Nernst equation.

Nernstian Accumulation Logic:

Every 60 mV of potential increases dye concentration 10-fold.[2]

Cell Membrane Boundary

Extracellular Dye
(Low Conc)

Cytosol
(-40 to -70 mV)

Passive Diffusion
(Lipophilic Cation) Mitochondrial Matrix

(-150 to -180 mV)

Electrophoretic
Accumulation Fluorescence Signal

(Red Emission)
Excitation @ 532nm

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1206981/docs?utm_src=pdf-body#technical-application-note-basic-red-51-for-mitochondrial-staining
https://cymitquimica.com/cas/2869-83-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1:Mechanism of Basic Red 51 accumulation.[2] The dye moves down the

electrochemical gradient, concentrating 1000-10,000x in the mitochondrial matrix relative to the

cytosol.

Safety & Toxicity Profile (Crucial)
Before proceeding, researchers must acknowledge the toxicity profile of BR51 compared to

standard probes.

Feature Basic Red 51 MitoTracker Red CMXRos

Primary Use
Textile/Hair Dye, Toxicity

Research
Live/Fixed Cell Imaging

Cytotoxicity (EC50) High (~46 µM / 13 µg/mL) Low (> 100 µM)

Apoptosis Induction
Induces ROS & Caspase-3

activation
Minimal at working conc.[2][3]

Fixability Poor (Leakage occurs) Good (Aldehyde fixable)

Safety Directive: Do not exceed 1 µM concentration for live-cell imaging. Higher concentrations

will induce mitochondrial swelling, depolarization, and cell death within 1-2 hours.[2]

Optimized Staining Protocol (Live Cells)
Reagent Preparation

Stock Solution (10 mM): Dissolve 2.8 mg of Basic Red 51 powder in 1.0 mL of DMSO or

Ethanol. Vortex until fully dissolved.

Storage: Store at -20°C, protected from light.[2] Stable for 6 months.

Intermediate Solution (100 µM): Dilute 10 µL of Stock into 990 µL of sterile water or PBS.

Working Solution (200 nM - 500 nM): Dilute the Intermediate Solution into pre-warmed

culture medium (phenol red-free preferred).
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Example: Add 2 µL of 100 µM Intermediate to 1 mL medium = 200 nM.
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Figure 2:Step-by-step workflow for live-cell staining with Basic Red 51.[2][4]

Detailed Steps
Cell Preparation: Grow cells (e.g., HeLa, fibroblasts) on sterile glass coverslips or imaging

dishes to 70% confluence.

Wash: Aspirate growth medium and gently wash cells once with pre-warmed PBS to remove

serum proteins (which may bind the cationic dye).

Incubation: Add the 200 nM Basic Red 51 Working Solution to the cells.
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Incubate for 20 to 30 minutes at 37°C / 5% CO₂.

Note: Do not exceed 30 minutes to minimize toxic effects.

Wash: Remove the staining solution.[5] Wash gently twice with pre-warmed Live Cell

Imaging Solution (LCIS) or phenol red-free media.[2]

Imaging: Maintain cells at 37°C during imaging.

Microscope: Confocal or Epifluorescence.

Filter Set: TRITC or Cy3 (Ex: 530-550 nm / Em: 570-620 nm).[2]

Laser: 532 nm or 514 nm lines are optimal.

Troubleshooting & Validation
Issue Probable Cause Corrective Action

Rapid Signal Loss
Photobleaching or

Depolarization

BR51 is not photostable.[2][3]

Use lower laser power (1-2%).

[2] Limit exposure time.

Mitochondrial Swelling
Dye Toxicity (Concentration too

high)

Reduce concentration to 100

nM.[3] Reduce incubation to

15 min.

Nuclear Staining Membrane Potential Loss

If mitochondria are depolarized

(dead cells), the dye may leak

and stain the

nucleus/nucleolus non-

specifically.[3]

Precipitation
High Concentration in Aqueous

Buffer

Ensure intermediate dilution

step. Do not add 10 mM stock

directly to media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Basic Red 51 | Cationic Dye | For Research Use [benchchem.com]

2. CAS 2869-83-2: Janus Green B | CymitQuimica [cymitquimica.com]

3. 螢光染料波長指數 [sigmaaldrich.com]

4. Buy Basic Red 51 (EVT-311760) | 77061-58-6 [evitachem.com]

5. medchemexpress.com [medchemexpress.com]

6. Basic Red 51: High-Purity Research Chemical Supplier [benchchem.com]

7. Basic Red 51: High-Purity Research Chemical Supplier [benchchem.com]

To cite this document: BenchChem. [Technical Application Note: Basic Red 51 for
Mitochondrial Staining]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206981/docs#technical-application-note-basic-red-
51-for-mitochondrial-staining]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1206981/docs?utm_src=pdf-body#technical-application-note-basic-red-51-for-mitochondrial-staining
https://www.benchchem.com/product/b079145
https://www.evitachem.com/product/evt-311760
https://www.benchchem.com/product/b1206981
https://www.benchchem.com/product/b1206981
https://cymitquimica.com/cas/2869-83-2/
https://www.benchchem.com/product/b1206981/docs?utm_src=pdf-body#technical-application-note-basic-red-51-for-mitochondrial-staining
https://www.evitachem.com/product/evt-311760
https://cymitquimica.com/cas/2869-83-2/
https://www.benchchem.com/product/b1206981/docs?utm_src=pdf-body#technical-application-note-basic-red-51-for-mitochondrial-staining
https://cymitquimica.com/cas/2869-83-2/
https://cymitquimica.com/cas/2869-83-2/
https://www.benchchem.com/product/b1206981?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b079145
https://cymitquimica.com/cas/2869-83-2/
https://www.sigmaaldrich.com/TW/zh/support/calculators-and-apps/fluorescent-dye-wavelength-index
https://www.evitachem.com/product/evt-311760
https://www.medchemexpress.com/janus-green-b.html
https://www.benchchem.com/product/b1206981
https://www.benchchem.com/product/b1206981
https://www.benchchem.com/product/b1206981/docs#technical-application-note-basic-red-51-for-mitochondrial-staining
https://www.benchchem.com/product/b1206981/docs#technical-application-note-basic-red-51-for-mitochondrial-staining
https://www.benchchem.com/product/b1206981/docs#technical-application-note-basic-red-51-for-mitochondrial-staining
https://www.benchchem.com/product/b1206981/docs#technical-application-note-basic-red-51-for-mitochondrial-staining
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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